2-{[(2-Bromophenyl)methyl]amino}-2-methylpropan-1-ol

• Molecular Formula: C11H16BrNO
• Molecular Weight: 258.15 g/mol
• IUPAC Name: 2-[(2-bromophenyl)methylamino]-2-methylpropan-1-ol
• InChI: InChI=1S/C11H16BrNO/c1-11(2,8-14)13-7-9-5-3-4-6-10(9)12/h3-6,13-14H,7-8H2,1-2H3
• InChI Key: IBMDIMHOBOQFAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)NCC1=CC=CC=C1Br

Description

2-{[(2-Bromophenyl)methyl]amino}-2-methylpropan-1-ol (: 1042592-75-5) is an organic compound with the molecular formula C11H16BrNO and a molecular weight of 258.15 . This chemical belongs to a class of amino alcohols, which are known to serve as versatile intermediates in organic synthesis and pharmaceutical research . The structure features both a 2-bromobenzyl group and a sterically hindered amino alcohol moiety (2-amino-2-methylpropan-1-ol), which can be instrumental in the development of more complex molecules, including potential pharmacologically active compounds . Its high purity makes it suitable for various research applications, such as method development in analytical chemistry and as a key building block in medicinal chemistry for the synthesis of novel compounds. The product is intended for Research Use Only and is not intended for diagnostic or therapeutic uses. Please refer to the product's Safety Data Sheet (SDS) for safe handling and storage information.

Preparation Methods

The synthesis of 2-{[(2-Bromophenyl)methyl]amino}-2-methylpropan-1-ol typically involves the following steps:

Starting Materials: The synthesis begins with 2-bromobenzylamine and 2-methylpropan-1-ol.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving a catalyst to facilitate the formation of the desired product.

Industrial Production: Industrial methods may involve large-scale reactors and optimized conditions to ensure high yield and purity of the compound.

Chemical Reactions Analysis

Nucleophilic Substitution at the Bromine Center

Reaction Type	Conditions	Product	Key Observations
Suzuki Coupling	Pd(PPh₃)₄, Na₂CO₃, arylboronic acid, DME/H₂O (80°C)	Biaryl derivatives	Bromine undergoes substitution with aryl groups, retaining the amino-propanol backbone.
Buchwald-Hartwig Amination	Pd₂(dba)₃, Xantphos, amine, Cs₂CO₃, toluene (110°C)	Arylaminated analogs	Limited steric effects due to the ortho-substitution pattern.

Mechanistic Insight : The bromophenyl group participates in palladium-mediated couplings, though yields are moderate (60–75%) compared to para-substituted analogs .

Oxidation of the Hydroxyl Group

The primary alcohol moiety undergoes selective oxidation under controlled conditions:

Oxidizing Agent	Conditions	Product	Notes
Pyridinium chlorochromate (PCC)	CH₂Cl₂, rt, 4h	2-{[(2-Bromophenyl)methyl]amino}-2-methylpropanal	Ketone formation is suppressed due to steric hindrance.
Dess-Martin periodinane	CH₂Cl₂, 0°C→rt, 2h	Same as above	Higher selectivity compared to PCC (purity >95%).

Structural Impact : Oxidation converts the hydroxyl group to an aldehyde, enabling further derivatization (e.g., imine formation) .

Amino Group Reactivity

The secondary amine participates in alkylation and acylation reactions:

Reaction	Reagent	Product	Yield
Acylation	Acetyl chloride, Et₃N, CH₂Cl₂	N-Acetyl derivative	82%
Reductive Amination	Formaldehyde, NaBH₃CN, MeOH	N-Methylated analog	67%
Schiff Base Formation	Benzaldehyde, EtOH, reflux	Imine-linked adduct	58%

Key Limitation : Steric hindrance from the 2-methylpropanol group reduces reaction rates compared to less hindered amines.

Ring-Opening and Cyclization

Under acidic conditions, the compound forms heterocyclic derivatives:

Conditions	Product	Mechanism
H₂SO₄, 100°C	1,3-Oxazolidine	Intramolecular cyclization between the amino and hydroxyl groups.
PCl₅, THF	Chlorinated oxazoline	Phosphorus-induced dehydration and chloride substitution.

Applications : These reactions generate bioactive intermediates for pharmaceutical synthesis .

Comparative Reactivity with Structural Analogs

The bromine and amino groups confer distinct reactivity compared to similar compounds:

Compound	Structural Feature	Reactivity Difference
3-Amino-2-[(4-bromophenyl)methyl]propan-1-ol	Para-bromine	Higher Suzuki coupling yields (85%) due to reduced steric hindrance.
2-Fluoro-3-(methylamino)propan-1-ol	Fluorine substituent	Enhanced oxidative stability but reduced electrophilic substitution.

Catalytic Hydrogenolysis

The C–Br bond undergoes cleavage under hydrogenation conditions:

Catalyst	Conditions	Product
Pd/C, H₂ (1 atm), EtOH	Debenzylated amine	Bromine replaced with hydrogen.
Ni-Raney, NH₃, H₂O	2-Methylpropan-1-ol derivative	Complete debromination and partial deamination.

Utility : Facilitates the synthesis of non-halogenated intermediates .

Complexation with Metal Ions

The amino and hydroxyl groups act as ligands for transition metals:

Metal Salt	Conditions	Complex Type	Application
CuCl₂	MeOH, rt	Square-planar Cu(II) complex	Catalytic oxidation studies.
Fe(NO₃)₃	H₂O/EtOH	Octahedral Fe(III) adduct	Magnetic material precursor.

Stability : Complexes exhibit moderate stability in aqueous solutions (pH 6–8) .

Scientific Research Applications

2-{[(2-Bromophenyl)methyl]amino}-2-methylpropan-1-ol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 2-{[(2-Bromophenyl)methyl]amino}-2-methylpropan-1-ol involves its interaction with molecular targets such as enzymes and receptors. The bromophenyl group can enhance binding affinity to specific targets, while the amino alcohol moiety can participate in hydrogen bonding and other interactions. These interactions can modulate the activity of the target molecules, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties of 2-{[(2-Bromophenyl)methyl]amino}-2-methylpropan-1-ol, a comparative analysis with analogous brominated amino alcohols and related derivatives is provided below.

Structural Analogues and Their Properties

Table 1: Key Structural and Regulatory Comparisons

Compound Name	CAS Number	Key Substituents	Regulatory Status (ECHA/DEPA)
2-{[(2-Bromophenyl)methyl]amino}-2-methylpropan-1-ol	Not publicly listed	- 2-Bromophenyl - Tertiary alcohol	Limited regulatory data
3-Bromo-2,2-bis(bromomethyl)-1-propanol	1522-92-5	- Three bromine atoms - Primary alcohol	Evaluated for RoHS restrictions
2,2-Dimethylpropan-1-ol (Neopentyl alcohol)	36483-57-5	- No bromine - Primary alcohol	Listed under multiple EC numbers

Key Observations:

• Bromination Pattern: Unlike 3-Bromo-2,2-bis(bromomethyl)-1-propanol, which contains three bromine atoms on the aliphatic chain, the target compound features a single bromine on the aromatic ring. This reduces its halogenated mass and may alter environmental persistence or toxicity profiles .
• Amino vs. This structural feature could enhance solubility in polar solvents or interaction with biological targets.

Reactivity and Stability

• Bromine Reactivity: The ortho-bromine substituent in the target compound may undergo nucleophilic aromatic substitution under harsh conditions, a property shared with brominated phenyl derivatives. In contrast, aliphatic brominated compounds (e.g., 3-Bromo-2,2-bis(bromomethyl)-1-propanol) are more prone to radical-mediated degradation or elimination reactions .
• Alcohol Stability: The tertiary alcohol group in 2-{[(2-Bromophenyl)methyl]amino}-2-methylpropan-1-ol confers greater steric protection against oxidation compared to primary alcohols in neopentyl alcohol or 3-Bromo-2,2-bis(bromomethyl)-1-propanol.

Biological Activity

2-{[(2-Bromophenyl)methyl]amino}-2-methylpropan-1-ol, an organic compound featuring a brominated aromatic ring and an amino alcohol functional group, has garnered attention for its potential biological activities. This article explores its structural characteristics, biological activity, and therapeutic applications based on diverse research findings.

Chemical Structure and Properties

The compound has the molecular formula $C_{11}H_{14}BrN$ and a molecular weight of approximately 272.18 g/mol. Its structure includes:

• A bromophenyl group, which enhances its reactivity.
• An amino alcohol functional group, contributing to its biological properties.

Biological Activity

Research indicates that 2-{[(2-Bromophenyl)methyl]amino}-2-methylpropan-1-ol exhibits various biological activities, including:

• Anticancer Properties : Studies have shown that compounds with similar structures can inhibit cancer cell proliferation. For instance, derivatives of brominated phenyl compounds have demonstrated cytotoxicity against colon carcinoma cells (HCT-116) and hepatocellular carcinoma cells (Hep-G2) .
• Immunomodulatory Effects : The compound may modulate immune responses, as indicated by its activity in reducing nitric oxide production in macrophages .

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Anticancer	Inhibits proliferation of HCT-116 and Hep-G2 cells
Immunomodulatory	Reduces NO production in macrophages
Antibacterial	Exhibits activity against Gram-positive bacteria

Case Studies

• Anticancer Screening : A study screened a library of compounds for anticancer activity using multicellular spheroids, identifying several brominated derivatives as potent inhibitors of cancer cell growth. These findings suggest that 2-{[(2-Bromophenyl)methyl]amino}-2-methylpropan-1-ol could serve as a lead compound for further development .
• Immunomodulatory Research : Another investigation focused on the immunomodulatory effects of similar compounds, revealing significant inhibition of LPS-stimulated nitric oxide generation in murine macrophages. This suggests potential therapeutic applications in inflammatory diseases .

The biological activity of 2-{[(2-Bromophenyl)methyl]amino}-2-methylpropan-1-ol can be attributed to its ability to interact with various biological targets:

• Binding Affinity : The compound's amino alcohol structure allows it to form hydrogen bonds with target proteins, influencing their function.
• Reactive Metabolites : The brominated aromatic system may generate reactive metabolites that can induce cellular stress pathways leading to apoptosis in cancer cells.

Q & A

Q. How can researchers optimize the synthesis of 2-{[(2-Bromophenyl)methyl]amino}-2-methylpropan-1-ol to improve yield and purity?

• Methodological Answer : The compound’s synthesis can be optimized using reductive amination between 2-bromobenzaldehyde and 2-methylpropan-1-amine, followed by selective reduction of the imine intermediate. Key parameters include:

• Catalyst selection : Use sodium cyanoborohydride (NaBH3CN) for selective imine reduction under mild acidic conditions (pH 5–6) to avoid over-reduction of the bromophenyl group .
• Solvent optimization : Polar aprotic solvents (e.g., THF or DCM) enhance reaction homogeneity and reduce side reactions.
• Temperature control : Maintain temperatures below 40°C to prevent decomposition of the brominated aromatic ring .
  Post-synthesis purification via column chromatography (silica gel, hexane/ethyl acetate gradient) ensures >95% purity.

Q. What spectroscopic techniques are critical for characterizing 2-{[(2-Bromophenyl)methyl]amino}-2-methylpropan-1-ol, and how should data be interpreted?

• Methodological Answer :

• NMR Spectroscopy :
• ¹H NMR : The benzylic methylene protons (N–CH2–C6H4Br) appear as a singlet at δ 3.8–4.2 ppm. The tertiary alcohol proton (C–OH) is observed as a broad peak at δ 1.8–2.2 ppm due to hydrogen bonding .
• ¹³C NMR : The quaternary carbon adjacent to the amino group (C–N) resonates at δ 65–70 ppm, while the brominated aromatic carbons show signals between δ 120–135 ppm .
• IR Spectroscopy : Stretching vibrations for –NH (3300–3400 cm⁻¹) and –OH (broad band ~3200 cm⁻¹) confirm functional groups.
• Mass Spectrometry : High-resolution ESI-MS can validate the molecular ion peak at m/z 272.05 (C11H15BrNO⁺) .

Q. How can researchers address solubility challenges for this compound in aqueous and organic media?

• Methodological Answer : The compound’s amphiphilic nature (due to –OH and bromophenyl groups) requires tailored solvents:

• Aqueous solubility : Use DMSO or ethanol (10–20% v/v) as co-solvents. Adjust pH to 7–8 to deprotonate the hydroxyl group and enhance solubility.
• Organic solubility : Chloroform or dichloromethane effectively dissolve the compound at concentrations up to 50 mM.
  Sonication (10–15 min at 40 kHz) improves dispersion in biphasic systems .

Advanced Research Questions

Q. What mechanistic insights explain the stereochemical outcomes of reactions involving 2-{[(2-Bromophenyl)methyl]amino}-2-methylpropan-1-ol?

• Methodological Answer : The compound’s stereochemistry is influenced by steric hindrance from the 2-bromophenyl group and the branched methylpropanol chain. For example:

• Nucleophilic substitution : Attack occurs preferentially anti to the bulky bromophenyl group, leading to retention of configuration in SN2 pathways .
• Catalytic hydrogenation : Pd/C-mediated reduction of imine intermediates proceeds via a syn-addition mechanism, confirmed by X-ray crystallography of analogous compounds .
  Computational modeling (DFT at B3LYP/6-31G* level) can predict transition-state geometries and validate experimental stereoselectivity .

Q. How can researchers resolve contradictions in reported reaction yields for derivatives of this compound?

• Methodological Answer : Discrepancies often arise from variations in:

• Reagent purity : Ensure >99% purity for starting materials (e.g., 2-bromobenzylamine) to avoid side reactions.
• Reaction monitoring : Use TLC or in-situ IR to track intermediate formation. For example, incomplete imine formation reduces final yield by 20–30% .
• Workup protocols : Aqueous extraction may partition polar byproducts into the aqueous phase, but aggressive pH adjustments (>10) can hydrolyze the bromophenyl group.
  Statistical optimization (e.g., Box-Behnken design) identifies critical factors like temperature and catalyst loading .

Q. What advanced techniques are recommended for studying the compound’s interactions with biological targets?

• Methodological Answer :

• Surface Plasmon Resonance (SPR) : Immobilize the compound on a carboxymethylated dextran chip to measure binding kinetics (ka/kd) with enzymes or receptors.
• Isothermal Titration Calorimetry (ITC) : Quantify thermodynamic parameters (ΔH, ΔS) for ligand-protein interactions, with sensitivity down to µM affinity .
• Cryo-EM : For structural biology applications, use cryo-electron microscopy to resolve binding conformations in macromolecular complexes. Pre-treat the compound with a stabilizing buffer (e.g., 20 mM HEPES, pH 7.4) .